Cas no 465514-03-8 (3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride)

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acyl chloride. The methoxyphenyl and methyl-substituted isoxazole core enhances its utility in constructing complex heterocyclic frameworks. Its electrophilic carbonyl chloride group facilitates efficient acylation reactions, making it suitable for amide or ester formation in pharmaceutical and agrochemical applications. The compound's stability under controlled conditions ensures consistent performance in multi-step syntheses. Its structural features, including the electron-donating methoxy group, can influence reactivity and selectivity in target transformations. Proper handling under inert atmospheres is recommended due to moisture sensitivity. This reagent is particularly useful in medicinal chemistry for introducing the isoxazole motif into bioactive molecules.
3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride structure
465514-03-8 structure
Product Name:3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
CAS No:465514-03-8
MF:C12H10ClNO3
MW:251.665702342987
MDL:MFCD03407359
CID:842343
PubChem ID:2779766
Update Time:2025-11-02

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
    • 3-(4-methoxyphenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
    • AC1MCWA4
    • AG-F-59765
    • CTK4I9443
    • MO00394
    • MolPort-000-144-968
    • SBB101001
    • BP-10309
    • 465514-03-8
    • 3-(4-methoxyphenyl)-5-methylisoxazole-4-carbonylchloride
    • DTXSID20381540
    • MFCD03407359
    • 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride
    • BS-28540
    • SCHEMBL2723582
    • 3-(4-methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, AldrichCPR
    • 3-(4-methoxyphenyl)-5-methylisoxazole-4-carbonyl chloride
    • MDL: MFCD03407359
    • Inchi: 1S/C12H10ClNO3/c1-7-10(12(13)15)11(14-17-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3
    • InChI Key: FABGSPUDPOKWCR-UHFFFAOYSA-N
    • SMILES: ClC(C1=C(C)ON=C1C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 251.03500
  • Monoisotopic Mass: 251.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 3.03760

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Security Information

  • Hazard Category Code: 36
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride Pricemore >>

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Additional information on 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride

Comprehensive Overview of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8)

3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8) is a specialized isoxazole derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and crop protection agents, 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride has garnered significant attention in both academic and industrial settings.

The molecular structure of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride features a reactive carbonyl chloride group attached to an isoxazole ring, which is further substituted with a 4-methoxyphenyl moiety and a methyl group. This unique arrangement imparts distinct chemical properties, making it a versatile building block for amide coupling reactions and other derivatization processes. Researchers often explore its potential in designing enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery.

In recent years, the application of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride has expanded into the development of antimicrobial agents and anti-inflammatory compounds. With the global rise in antibiotic resistance, scientists are investigating its derivatives as potential candidates for next-generation therapeutics. Additionally, its role in crop protection chemicals aligns with the growing emphasis on sustainable agriculture, addressing common queries like "How can isoxazole derivatives improve pesticide efficacy?"

The synthesis of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxyacetophenone. Optimized protocols ensure high yield and purity, catering to the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, a topic frequently searched by quality control professionals.

Market trends indicate a steady demand for 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride, driven by its utility in small-molecule drug development. Industry reports highlight its relevance in targeting kinase pathways and GPCRs, which are hot topics in precision medicine. Furthermore, its compatibility with green chemistry principles resonates with environmentally conscious manufacturers, answering popular questions such as "Are isoxazole-based intermediates eco-friendly?"

Storage and handling of 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride require standard laboratory precautions to maintain stability. It is recommended to store the compound in a cool, dry environment under inert atmosphere, avoiding prolonged exposure to moisture. These protocols align with general best practices for acid chlorides, a subject often explored in chemical safety forums.

In conclusion, 3-(4-Methoxyphenyl)-5-methyl-4-isoxazolecarbonyl chloride (CAS No. 465514-03-8) represents a critical tool in modern synthetic chemistry. Its applications span from pharmaceutical intermediates to agrochemical research, addressing contemporary needs in healthcare and agriculture. As research progresses, this compound is poised to play an even greater role in addressing global challenges, making it a subject of enduring scientific and commercial interest.

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